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-Aminoxy Peptides and N-O Turn Secondary Structures

Abstract

The incorporation of non-natural amino acid backbones to induce specific secondary structures
is a cornerstone of modern peptidomimetic drug design.[1] Among these,

-aminoxy acids (molecules containing an N-O—C linkage in the backbone) offer a unique ability
to form highly stable, predictable turns known as N-O turns. Unlike native

-turns (10-membered rings) or

-turns (7-membered rings), the N-O turn is characterized by a robust 8-membered
intramolecular hydrogen bond. This application note provides a comprehensive guide to
designing, synthesizing, and validating N-O turn structures, focusing on the "Yang Dan" class
of aminoxy peptidomimetics.
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Part 1: Structural Basis of the N-O Turn
The 8-Membered Ring Constraint

In native peptides, the amide bond (

) is planar. In

-aminoxy peptides, the insertion of an oxygen atom between the nitrogen and the
-carbon (

) introduces unique stereoelectronic effects.

e The Anomeric Effect: The lone pair repulsion between the nitrogen and oxygen atoms
restricts rotation around the N-O bond, creating a rigid local geometry.

e Dipole Minimization: The dipoles of the N-O bond and the adjacent C=0 bond align to
minimize energy, pre-organizing the backbone.

This pre-organization facilitates a specific intramolecular hydrogen bond between the carbonyl
oxygen of residue (

) and the amide proton of residue (

). This forms a stable 8-membered ring, termed the N-O turn.

Secondary Structure Prediction

» Single Incorporation: A single

-aminoxy residue acts as a reverse turn inducer, often mimicking the geometry of a
-turn but with greater proteolytic stability.

o Consecutive Incorporation: Homochiral
-aminoxy peptides fold into a 1.8

-helix (1.8 residues per turn, 8-membered H-bond ring), a structure distinct from the native

-helix (3.6 residues, 13-membered ring).
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Part 2: Experimental Protocols
Protocol A: Synthesis of -Aminoxy Acid Monomers

Rationale: Commercially available aminoxy acids are limited. High-purity monomers must be
synthesized via the phthalimide route to prevent over-alkylation of the nitrogen.

Reagents:

-Bromo carboxylic acids (chiral starting material determines product chirality with inversion).

-Hydroxyphthalimide (NHP).

DBU (1,8-Diazabicyclo[5.4.0Jundec-7-ene) or TEA.

Hydrazine hydrate.
Step-by-Step Workflow:
e Displacement Reaction:

Dissolve

o

-bromo acid (1.0 eq) and
-hydroxyphthalimide (1.1 eq) in acetonitrile.

o Add TEA (2.2 eq) dropwise at

o Stir at room temperature (RT) for 12—24 hours.
o Mechanism:[2]

displacement of the bromide by the N-oxide anion. Note: Configuration is inverted (e.g., L-
bromo acid yields D-aminoxy precursor).

o Workup:

o Acidify with 1IN HCI, extract with EtOAc. The product is the
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-phthaloyl-
-aminoxy acid.
o Deprotection (Hydrazinolysis):
o Dissolve the phthalimide-protected intermediate in MeOH.
o Add Hydrazine hydrate (3.0 eq). Reflux for 1 hour or stir at RT for 12 hours.
o Observation: A white precipitate (phthalhydrazide) will form.
 Purification:
o Filter off the precipitate.
o Concentrate filtrate. Recrystallize from EtOH/Water to obtain the free
-aminoxy acid (
).

Protocol B: Solid-Phase Peptide Synthesis (SPPS) of N-
O Peptides

Rationale: The aminoxy group (
) is a "super-nucleophile” due to the

-effect, but the resulting hydroxamate linkage is sensitive to base. Standard Fmoc protocols
require modification.

Resin: Rink Amide resin (for C-terminal amides) or 2-Chlorotrityl chloride resin (for C-terminal

acids).
Coupling Cycle:

» Fmoc-Protection (Optional): If stepwise control is needed, protect the free aminoxy acid with
Fmoc-OSu before loading. However, direct coupling of the free aminoxy acid to the resin-
bound peptide is often more efficient.
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e Coupling Reagents:
o Activator: DIC (Diisopropylcarbodiimide) / HOAt (1-Hydroxy-7-azabenzotriazole).

o Avoid: HBTU/HATU with excess base for long periods, as this can lead to over-acylation of
the hydroxamate nitrogen.

e Procedure:

o Pre-activate the Fmoc-amino acid (or Fmoc-aminoxy acid) (3 eq) with DIC (3 eq) and
HOALt (3 eq) in DMF for 5 mins.

o Add to the resin-bound free amine (or aminoxy group).

o Shake for 2—4 hours (aminoxy coupling is slower than amine coupling).
o Deprotection:

o 20% Piperidine in DMF (Standard Fmoc removal).

o Note: The N-O bond is stable to piperidine.

Protocol C: Structural Validation via NMR

Rationale: X-ray crystallography is ideal but difficult. Solution-state NMR is the standard for
validating the N-O turn via hydrogen bonding metrics.

Experiment: DMSO-

Titration / Temperature Coefficient.

e Sample Prep: Dissolve peptide (2-5 mM) in
(non-polar baseline).

« Titration: Gradually add DMSO-

(a strong H-bond acceptor).

o Measurement: Record 1H-NMR at each step.
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e Analysis:
o Solvent Exposed Protons: Chemical shift (
) moves downfield rapidly as DMSO forms H-bonds with them.
o H-Bonded Protons (Turn): Chemical shift remains relatively constant (
ppm/vol%) because they are "locked" in the intramolecular 8-membered ring.
o Temperature Coefficient:
o Measure

from 298K to 323K in 5K increments.

o Criterion: A coefficient (

)

indicates a stable, intramolecularly hydrogen-bonded amide proton.

Part 3: Data Visualization
Figure 1: Structural Logic of N-O Peptidomimetics

Caption: Comparison of native peptide instability versus the rigidified N-O turn structure,
leading to enhanced drug properties.
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Figure 2: Synthesis Workflow for Aminoxy Peptides

Caption: Step-by-step protocol for synthesizing aminoxy monomers and assembling them via
SPPS.
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Phase 1: Monomer Synthesis
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Part 4: Summary of Key Parameters

Native N-O Turn (
Parameter Significance
-Turn -Aminoxy)
) ] Tighter turn, higher
H-Bond Ring Size 10-membered 8-membered o
rigidity.
Amide NH ( Amide NH ( Local constraint
H-Bond Donor .
) ) stabilizes the fold.
Forms a 1.8
Residues per Turn ~4 1.8
helix if repeated.
Low ( High ( N-O bond is not
Proteolytic Stability recognized by
mins) 24h) proteases.
Low Confirms solvent

Key NMR Signal -
shielding of NH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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